Cas no 83217-22-5 (Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-)

83217-22-5 structure
Product name:Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)-
- 4-(4,6-dichloropyrimidin-2-yl)benzaldehyde
- DTXSID60603233
- SCHEMBL10499250
- 83217-22-5
-
- Inchi: InChI=1S/C11H6Cl2N2O/c12-9-5-10(13)15-11(14-9)8-3-1-7(6-16)2-4-8/h1-6H
- InChI Key: BQWMDETVFDISGJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C=O)C2=NC(=CC(=N2)Cl)Cl
Computed Properties
- Exact Mass: 251.9857182g/mol
- Monoisotopic Mass: 251.9857182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8Ų
- XLogP3: 3.6
Benzaldehyde, 4-(4,6-dichloro-2-pyrimidinyl)- Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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